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Compound of Interest

Compound Name: 3-Benzylidenecamphor

Cat. No.: B076166 Get Quote

Essential Safety and Handling Guide for 3-
Benzylidenecamphor
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Benzylidenecamphor in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier: 3-Benzylidenecamphor CAS Number: 15087-24-8 Primary Hazards:

Suspected reproductive toxin, potential endocrine disruptor, skin and eye irritant, very toxic to

aquatic life.[1][2][3][4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3-
Benzylidenecamphor.
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Property Value Source

Molecular Formula C₁₇H₂₀O [5]

Molecular Weight 240.34 g/mol [6]

Melting Point 97.00 °C [7]

Boiling Point
354.00 to 355.00 °C

(estimated)
[7]

Flash Point 158.20 °C (estimated) [7]

Appearance Colorless to pale yellow solid [7]

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step procedures is mandatory to ensure personal and

environmental safety when working with 3-Benzylidenecamphor.

Preparation and Engineering Controls
Ventilation: All handling of 3-Benzylidenecamphor powder must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to avoid dust formation and

inhalation.[1][5]

Safety Equipment Check: Before starting any work, ensure that safety showers and eyewash

stations are accessible and operational.

Gather Materials: Collect all necessary equipment, including appropriate containers,

weighing tools, and spill cleanup materials, before bringing the chemical into the work area.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against chemical exposure. The following must be worn

at all times when handling 3-Benzylidenecamphor.
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Activity Required PPE Material/Specification

Weighing and Solids Handling
Lab Coat, Gloves, Eye

Protection

Chemical-resistant, disposable

lab coat. Nitrile or neoprene

gloves. ANSI Z87.1 compliant

safety glasses with side

shields.

Solution Preparation and

Transfers

Lab Coat, Gloves, Eye

Protection

Chemical-resistant, disposable

lab coat. Nitrile or neoprene

gloves. ANSI Z87.1 compliant

safety goggles.

Heating or Reactions
Lab Coat, Gloves, Eye

Protection, Face Shield

Chemical-resistant, disposable

lab coat. Nitrile or neoprene

gloves. ANSI Z87.1 compliant

safety goggles and a full-face

shield.

Spill Cleanup and Waste

Disposal

Lab Coat, Gloves (double),

Eye Protection, Respiratory

Protection (if dust is present)

Chemical-resistant, disposable

lab coat. Double-layered nitrile

or neoprene gloves. ANSI

Z87.1 compliant safety

goggles. NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and particulates if dust is

generated.

Donning and Doffing PPE: Proper procedure for putting on and taking off PPE is critical to

prevent cross-contamination. Always remove gloves first by peeling them off from the cuff

downwards, turning them inside out. Wash hands thoroughly after all PPE has been removed.

Experimental Procedures
Weighing: Weigh the solid chemical within a fume hood or a ventilated balance enclosure to

minimize dust dispersal.
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Transfers: When transferring the chemical, use tools (spatulas, etc.) that minimize the

creation of dust. Avoid pouring the dry powder.

Spills: In case of a minor spill, clean it up immediately.[8] Wear appropriate PPE, gently

cover the spill with an absorbent material to avoid raising dust, and then collect it into a

designated hazardous waste container. For major spills, evacuate the area and alert

emergency responders.[8]

Disposal Plan
All waste containing 3-Benzylidenecamphor must be treated as hazardous waste.

Waste Segregation and Collection
Solid Waste: Place any unused 3-Benzylidenecamphor, contaminated weighing papers,

and spill cleanup materials into a clearly labeled, sealable hazardous waste container.

Contaminated PPE: All disposable PPE used while handling the chemical, including gloves,

lab coats, and shoe covers, must be considered contaminated waste.[9] Place these items in

a designated, leak-proof hazardous waste bag or container.[9]

Liquid Waste: Solutions containing 3-Benzylidenecamphor should be collected in a

separate, clearly labeled, and sealed hazardous waste container. Do not pour any solutions

down the drain, as the substance is very toxic to aquatic life.[3][4]

Storage and Disposal
Storage: Store all hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office, in accordance with all local, state, and

national regulations.[3][9]

Visual Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 3-
Benzylidenecamphor in a laboratory setting.
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Start: Review SDS and Protocol

Preparation:
- Verify fume hood function

- Assemble all materials

Don Personal Protective Equipment (PPE)
- Lab coat, gloves, eye protection

Weighing and Handling:
- Conduct in fume hood

- Minimize dust generation

Perform Experimental Procedure

Decontaminate Work Area and Equipment

Spill Occurs

Contingency

Doff PPE Correctly

Segregate and Store Hazardous Waste

End: Wash Hands Thoroughly

Spill Response:
- Evacuate if necessary

- Use spill kit
- Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Benzylidenecamphor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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